Cas no 29510-13-2 (Dicarbamimidothioicacid, hydrochloride (1:2))

Dicarbamimidothioicacid, hydrochloride (1:2) structure
29510-13-2 structure
Product name:Dicarbamimidothioicacid, hydrochloride (1:2)
CAS No:29510-13-2
MF:C2H8Cl2N4S
MW:191.082715988159
CID:261941
PubChem ID:118856523

Dicarbamimidothioicacid, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Dicarbamimidothioicacid, hydrochloride (1:2)
    • Thiodiformamidinium dichloride
    • thiourea,dihydrochloride
    • 29510-13-2
    • EINECS 249-673-4
    • Inchi: InChI=1S/2CH4N2S.2ClH/c2*2-1(3)4;;/h2*(H4,2,3,4);2*1H
    • InChI Key: KDMAIINGXBERRG-UHFFFAOYSA-N
    • SMILES: Cl.C(S)(=N)N.C(S)(=N)N.Cl

Computed Properties

  • Exact Mass: 181.9223
  • Monoisotopic Mass: 189.9846728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 74.8
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 89.2

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